Cas no 55882-44-5 (O,S-diethyl hydrogen phosphorothioate)
55882-44-5 structure
Product Name:O,S-diethyl hydrogen phosphorothioate
CAS No:55882-44-5
MF:C4H11O3PS
MW:170.167101144791
CID:1596327
PubChem ID:185824
Update Time:2025-04-21
O,S-diethyl hydrogen phosphorothioate Chemical and Physical Properties
Names and Identifiers
-
- O,S-diethyl hydrogen phosphorothioate
- ethoxy(ethylsulfanyl)phosphinic acid
- SCHEMBL11233985
- Phosphorothioic acid, O,S-diethyl ester
- O,S-Diethyl phosphorothioate
- 55882-44-5
- DTXSID80971289
-
- Inchi: 1S/C4H11O3PS/c1-3-7-8(5,6)9-4-2/h3-4H2,1-2H3,(H,5,6)
- InChI Key: ABAVGUUOJKWRSK-UHFFFAOYSA-N
- SMILES: S(CC)P(=O)(O)OCC
Computed Properties
- Exact Mass: 170.01673
- Monoisotopic Mass: 170.01665238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 46.53
O,S-diethyl hydrogen phosphorothioate Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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